Cas no 659738-69-9 (Zolmitriptan-2-carboxylic Acid)

• Product Name: Zolmitriptan-2-carboxylic Acid
• CAS No: 659738-69-9
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 1705815
• PubChem ID: 10449364
• Update Time: 2025-10-25

Zolmitriptan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid,3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-
• 659738-69-9
• DZ2G9845EY
• PRLUPEADUDNTPI-NSHDSACASA-N
• (S)-3-(2-(dimethylamino)ethyl)-5-((2-oxooxazolidin-4-yl)methyl)-1H-indole-2-carboxylic acid
• UNII-DZ2G9845EY
• Zolmitriptan impurity I [EP]
• Zolmitriptan-2-carboxylic Acid; 1H-Indole-2-carboxylic acid, 3-[2-(dimethylamino)ethyl]-5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-; (S)-3-(2-Dimethylaminoethyl)-5-(2-oxo-1,3-oxazolidin-4-ylmethyl)-1H-indol-2-carboxylic acid; 3-[2-(Dimethylamino)ethyl]-5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]meth
• 1H-Indole-2-carboxylic acid, 3-(2-(dimethylamino)ethyl)-5-(((4S)-2-oxo-4-oxazolidinyl)methyl)-
• ZOLMITRIPTAN IMPURITY I [EP IMPURITY]
• (S)-3-(2-dimethylaminoethyl)-5-(2-oxo-1,3-oxazolidin-4-ylmethyl)-1H-indol-2-carboxylic acid
• Zolmitriptan-2-carboxylicAcid
• 3-(2-(Dimethylamino)ethyl)-5-(((4S)-2-oxo-4-oxazolidinyl)methyl)-1H-indole-2-carboxylic acid
• SCHEMBL4087151
• Zolmitriptan-2-carboxylic Acid

• Inchi： 1S/C17H21N3O4/c1-20(2)6-5-12-13-8-10(7-11-9-24-17(23)18-11)3-4-14(13)19-15(12)16(21)22/h3-4,8,11,19H,5-7,9H2,1-2H3,(H,18,23)(H,21,22)/t11-/m0/s1
• InChI Key： PRLUPEADUDNTPI-NSHDSACASA-N
• SMILES： O1C(N[C@H](C1)CC1C=CC2=C(C=1)C(=C(C(=O)O)N2)CCN(C)C)=O

Computed Properties

• Exact Mass: 331.15333
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 94.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Zolmitriptan-2-carboxylic Acid

Comprehensive Overview of Zolmitriptan-2-carboxylic Acid (CAS No. 659738-69-9): Properties, Applications, and Research Insights

Zolmitriptan-2-carboxylic Acid (CAS No. 659738-69-9) is a chemically modified derivative of zolmitriptan, a well-known therapeutic agent primarily used for migraine treatment. This compound has garnered significant attention in pharmaceutical research due to its potential as an intermediate in drug synthesis and its unique structural features. The carboxylic acid functional group at the 2-position introduces enhanced reactivity, making it a valuable building block for further chemical modifications.

In recent years, the demand for zolmitriptan derivatives has surged, driven by the growing need for novel migraine therapies and personalized medicine. Researchers are particularly interested in Zolmitriptan-2-carboxylic Acid due to its potential to improve drug delivery systems and bioavailability. This aligns with current trends in precision medicine and biopharmaceutical innovation, where modifying existing drug structures can lead to breakthroughs in treatment efficacy.

The synthesis of Zolmitriptan-2-carboxylic Acid involves precise chemical steps to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent regulatory standards. Its stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for pharmaceutical manufacturers.

One of the most frequently searched questions related to this compound is: "What are the applications of Zolmitriptan-2-carboxylic Acid in drug development?" Studies suggest its role as a key intermediate in creating prodrugs or analogs with improved pharmacokinetic profiles. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable pharmaceutical production.

Another hot topic is the patent landscape surrounding zolmitriptan derivatives. With increasing competition in the migraine treatment market, pharmaceutical companies are actively investigating novel formulations and delivery methods. Zolmitriptan-2-carboxylic Acid offers a versatile scaffold for such innovations, potentially leading to extended-release formulations or combination therapies.

From a commercial perspective, the global market for migraine therapeutics is projected to grow significantly, further driving demand for specialized intermediates like Zolmitriptan-2-carboxylic Acid. Suppliers and researchers alike are focusing on scalable synthesis methods to meet this demand while maintaining cost-effectiveness and environmental sustainability.

In conclusion, Zolmitriptan-2-carboxylic Acid (CAS No. 659738-69-9) represents a promising compound at the intersection of medicinal chemistry and pharmaceutical innovation. Its multifaceted applications, coupled with evolving industry trends, position it as a critical component in the future of migraine treatment and beyond. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern drug development.